![molecular formula C7H5NO3 B1664092 2-Nitrobenzaldehyde CAS No. 552-89-6](/img/structure/B1664092.png)
2-Nitrobenzaldehyde
Overview
Description
Synthesis Analysis
The main routes to nitrobenzaldehyde begin with the nitration of styrene and cinnamic acid followed by the conversions of the resulting 2-nitrostyrene and 2-nitrocinnamic acids . Cinnamaldehyde can also be nitrated, e.g., in a solution of acetic anhydride in acetic acid, in high-yield to 2-nitrocinnamaldehyde . In one synthetic process, toluene is mono-nitrated at cold temperatures to 2-nitrotoluene, with about 58% being converted to the ortho- isomer . The 2-nitrotoluene can then be oxidized to yield 2-nitrobenzaldehyde .Chemical Reactions Analysis
This compound is an intermediate in an early route to indigo, a water-insoluble dye commonly used to dye jeans and other fabrics . In the Baeyer-Drewson indigo synthesis, this compound condenses with acetone in basic aqueous solution to yield indigo in a one-pot synthesis .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 268.2±0.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.5 mmHg at 25°C . Its enthalpy of vaporization is 50.6±3.0 kJ/mol and its flash point is 144.0±15.4 °C . It has a molar refractivity of 39.6±0.3 cm3 .Scientific Research Applications
Photochemical Sensitivity and Actinometry
2-Nitrobenzaldehyde (2NB) is recognized for its photochemical sensitivity and has been used as a chemical actinometer. This application is significant for studying solution and ice photochemistry. 2NB's properties, such as its quantum efficiencies and molar absorptivities, are relatively stable across different temperatures and wavelengths. This stability makes 2NB a convenient and robust choice for laboratory and field measurements in photochemical studies, including its behavior in both liquid water and water ice environments (Galbavy, Ram, & Anastasio, 2010).
Synthesis and Production Improvement
Research has also focused on improving the yield of this compound during its production, particularly through the nitration of benzaldehyde. Efforts have been made to optimize the production process by varying operative conditions like temperature and chemical composition, aiming to increase yield and reduce associated risks (Somma, Marotta, Andreozzi, & Caprio, 2014).
Atmospheric Degradation Studies
This compound has been studied for its atmospheric degradation, particularly through photolysis and reaction with OH radicals. This research is crucial in understanding the compound's behavior and lifespan in the atmosphere, including its photolytic stability and oxidation kinetics (Bouya, Rashidi, Roth, Salghi, & Chakir, 2017).
Protective Effects against Singlet Oxygen Generation
Interestingly, this compound has been found to effectively suppress singlet oxygen generation, which is beneficial in protecting materials from oxidative stress. Its efficiency in this role has been compared with other antioxidants used in industries like food, showing a superior protective influence (Hajimohammadi, Sereshk, Schwarzinger, & Knör, 2018).
Phase Equilibrium and Thermodynamic Functions
The solubility of this compound in various solvents has been extensively studied, providing valuable data for its practical applications in different chemical processes. This research contributes to understanding the phase equilibrium and thermodynamic functions of this compound, which is critical for its effective use in industrial settings (Li et al., 2018).
Mechanism of Action
Target of Action
2-Nitrobenzaldehyde is an organic aromatic compound containing a nitro group ortho to formyl . It primarily targets organic molecules and biochemical pathways involved in the synthesis of dyes and drugs .
Mode of Action
The key step of the mechanism of the ylide reaction is the nucleophilic addition of the ylide to the electrophilic carbonyl group, forming a 4-membered ring that dissociates into product molecules . The stereoselectivity of the reaction is predicted by the nature of the ylide .
Biochemical Pathways
The main routes to this compound begin with the nitration of styrene and cinnamic acid followed by the conversions of the resulting 2-nitrostyrene and 2-nitrocinnamic acids . The compound is then oxidized to 2-nitrocinnamic acid, which is decarboxylated to the 2-nitrostyrene . The vinyl group can be oxidized in a number of different ways to yield this compound .
Pharmacokinetics
Its physical properties such as being a pale yellow crystalline powder, having a melting point of 43 °c, and being insoluble in water may influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
This compound is an intermediate in an early route to indigo, a water-insoluble dye commonly used to dye jeans and other fabrics . It can also react with chitosan to form 2-nitrobenzyl-chitosan, which is soluble in trifluoroacetic acid and can also be electrospun into nanofiber matrices .
Action Environment
The action of this compound is influenced by environmental factors such as temperature, pH, and the presence of other chemicals. For example, the nitration of styrene and cinnamic acid is performed at cold temperatures . Additionally, the compound’s solubility and stability may be affected by the pH and the presence of other chemicals in the environment .
Safety and Hazards
2-Nitrobenzaldehyde is harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and is harmful to aquatic life . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and to provide appropriate exhaust ventilation at places where dust is formed .
Future Directions
2-Nitrobenzaldehyde was found to efficiently block singlet oxygen generation in a series of different test samples upon exposure to UV and visible light under aerobic conditions . This could be a promising area for future research. Additionally, the green synthesis approach using ZnO nanoparticles as a catalyst was found to be a very efficient method to synthesize biologically active compounds compared to the conventional method .
Biochemical Analysis
Biochemical Properties
2-Nitrobenzaldehyde is a versatile compound in synthetic organic chemistry . It can undergo key reactions such as reduction to yield 2-aminobenzaldehyde, Schiff base synthesis with primary amines, and Michael addition reactions . These reactions showcase the compound’s adaptability and utility in diverse synthetic pathways .
Cellular Effects
Given its two relatively reactive groups, this compound is a potential starting material for other compounds . Therefore, it may indirectly influence cellular processes through its derivatives.
Molecular Mechanism
The molecular mechanism of this compound involves various chemical reactions. For instance, in the Baeyer-Drewson indigo synthesis, this compound condenses with acetone in basic aqueous solution to yield indigo . This reaction pathway is a testament to the compound’s versatility in synthetic organic chemistry .
Temporal Effects in Laboratory Settings
This compound exhibits a fascinating interplay of solubility across different media . While not entirely insoluble, this compound demonstrates only partial solubility in water . In contrast, it displays excellent solubility in various organic solvents . These solubility properties can affect the stability and degradation of this compound in laboratory settings .
Dosage Effects in Animal Models
The effects of this compound on animal models have not been extensively studied. Animal models are generally used for ascertaining the properties of absorption, distribution, metabolism, elimination, and toxicity (ADMET) of compounds .
Metabolic Pathways
The metabolic pathways involving this compound are primarily related to its synthesis. The main routes to nitrobenzaldehyde begin with the nitration of styrene and cinnamic acid followed by the conversions of the resulting 2-nitrostyrene and 2-nitrocinnamic acids .
Transport and Distribution
Its solubility properties suggest that it may interact with various transporters or binding proteins .
properties
IUPAC Name |
2-nitrobenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO3/c9-5-6-3-1-2-4-7(6)8(10)11/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMWKITSNTDAEDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0022060 | |
Record name | 2-Nitrobenzaldehyde | |
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Molecular Weight |
151.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Partially soluble in water (2.32 g/L at 25 deg C); [ChemIDplus] Yellow crystalline powder; [MSDSonline] | |
Record name | 2-Nitrobenzaldehyde | |
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CAS RN |
552-89-6 | |
Record name | 2-Nitrobenzaldehyde | |
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Record name | 2-Nitrobenzaldehyde | |
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Record name | 2-NITROBENZALDEHYDE | |
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Record name | Benzaldehyde, 2-nitro- | |
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Record name | 2-Nitrobenzaldehyde | |
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Record name | 2-nitrobenzaldehyde | |
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Record name | 2-NITROBENZALDEHYDE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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